Cas no 1521835-85-7 (1-(2,6-difluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2,6-difluorophenyl)prop-2-en-1-one
• CAS No: 1521835-85-7
• Molecular Formula: C₉H₆F₂O
• Molecular Weight: 168.140149593353
• CID: 5844403
• PubChem ID: 18436924

1-(2,6-difluorophenyl)prop-2-en-1-one Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)prop-2-en-1-one
• AKOS018077536
• 1521835-85-7
• SCHEMBL4140545
• EN300-1244823

• InChIKey： DBPAIPSIBYLXKX-UHFFFAOYSA-N
• Inchi： 1S/C9H6F2O/c1-2-8(12)9-6(10)4-3-5-7(9)11/h2-5H,1H2
• SMILES： FC1C=CC=C(C=1C(C=C)=O)F

Computed Properties

• Exact Mass: 168.03867113g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.03867113g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives